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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B8088061 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This document provides

essential, immediate safety and logistical information for the proper disposal of NDI-091143, a

potent, allosteric inhibitor of ATP citrate lyase (ACL). Adherence to these procedures is critical

for protecting personnel and the environment.

Immediate Safety and Handling Precautions
Before handling NDI-091143, it is crucial to consult the Safety Data Sheet (SDS) provided by

the supplier.[1] This document contains comprehensive information on physical and chemical

properties, health hazards, and emergency procedures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat, when handling NDI-091143.

Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood, to

minimize inhalation exposure.

Spill Response: In case of a spill, immediately contain the material using an inert absorbent

(e.g., sand, vermiculite). Scoop the absorbed material into a designated, labeled hazardous

waste container. Clean the spill area thoroughly with an appropriate solvent and then soap and

water.

Step-by-Step Disposal Protocol
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The disposal of NDI-091143 must comply with all local, state, and federal regulations for

hazardous waste. As a halogenated aromatic compound, it requires specific disposal methods.

Segregation: Do not mix NDI-091143 waste with non-hazardous or other types of chemical

waste. It must be collected in a dedicated, clearly labeled hazardous waste container

designated for "Halogenated Organic Waste."

Containerization:

Use a chemically compatible, leak-proof container with a secure screw-top lid.

The container must be in good condition and free from any external contamination.

Clearly label the container with "Hazardous Waste," the full chemical name "NDI-091143,"

and any other identifiers required by your institution's environmental health and safety

(EHS) department.

Waste Accumulation:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed at all times, except when adding waste.

Do not overfill the container; a general rule is to fill it to no more than 90% of its capacity.

Disposal Request: Once the container is full or is no longer needed, arrange for its disposal

through your institution's licensed hazardous waste disposal service. Follow your

organization's specific procedures for requesting a waste pickup.

Documentation: Maintain accurate records of the amount of NDI-091143 waste generated

and its disposal date, in accordance with your institution's policies and regulatory

requirements.

Chemical and Physical Properties of NDI-091143
For quick reference, the following table summarizes key quantitative data for NDI-091143.
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Property Value

Molecular Formula C₂₀H₁₄ClF₂NO₅S

Molecular Weight 453.8 g/mol

CAS Number 2375840-87-0

Solubility in DMSO Approximately 1 mg/mL[1]

Storage Temperature -20°C[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of NDI-091143.
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Caption: A workflow diagram illustrating the key steps for the proper disposal of NDI-091143.

By following these procedures, you contribute to a safe and compliant laboratory environment,

ensuring that your groundbreaking research does not come at the cost of safety or

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8088061#ndi-091143-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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